Cas no 2171666-80-9 (4-(3-cyanothiophen-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-cyanothiophen-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171666-80-9
• MF: C₂₅H₂₁N₃O₅S
• MW: 475.51634478569
• CID: 5602898
• PubChem ID: 165539916
• Update Time: 2025-05-20

4-(3-cyanothiophen-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-cyanothiophen-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1494570
• 2171666-80-9
• 4-(3-cyanothiophen-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C25H21N3O5S/c26-13-15-11-12-34-24(15)28-23(31)21(9-10-22(29)30)27-25(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11-12,20-21H,9-10,14H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： MUMOZVNCGMIVPR-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 475.12019195g/mol
• Monoisotopic Mass: 475.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 157Ų

Additional information on 4-(3-cyanothiophen-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(3-Cyanothiophen-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound 4-(3-cyanothiophen-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by the CAS number 2171666809, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and the latest research findings.

The molecular structure of this compound is characterized by a central butanoic acid backbone, which is substituted at the 4-position with two distinct groups: a 3-cyanothiophen-2-yl carbamoyl group and a (9H-fluoren-9-yl)methoxycarbonylamino group. The presence of these substituents introduces both electronic and steric effects, which play a crucial role in determining the compound's reactivity and biological behavior. The thiophene ring, in particular, is known for its aromatic stability and ability to participate in various π-interactions, making it a valuable component in drug design.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to act as a versatile linker in peptide synthesis has been explored extensively. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide chemistry, enhances the stability of the molecule during synthesis while providing opportunities for further functionalization. This makes the compound an attractive candidate for constructing bioactive molecules with tailored properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The introduction of the Fmoc group typically involves activation of the carboxylic acid using reagents like dicyclohexylcarbodiimide (DCC) or carbonyldiimidazole (CDI), followed by reaction with the appropriate amine derivative. Similarly, the thiophene moiety can be introduced via cross-coupling reactions or through direct substitution strategies.

One of the most exciting developments related to this compound is its application in targeted drug delivery systems. Researchers have demonstrated that its unique structure allows for selective binding to certain receptors, making it a potential candidate for designing drugs with high specificity and reduced side effects. Additionally, its ability to form stable conjugates with other biomolecules has opened new avenues in nanotechnology and materials science.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for pharmaceutical applications.

In conclusion, 4-(3-cyanothiophen-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.